thioformyldistamycin
thioformyldistamycin
Brand Name:
Vulcanchem
CAS No.:
139341-61-0
VCID:
VC0166511
InChI:
InChI=1S/C28H33N11O4S.ClH/c1-36-11-16(32-15-44)7-21(36)26(41)34-18-9-23(38(3)13-18)28(43)35-19-10-22(39(4)14-19)27(42)33-17-8-20(37(2)12-17)25(40)31-6-5-24(29)30;/h7-15H,5-6H2,1-4H3,(H3,29,30)(H,31,40)(H,32,44)(H,33,42)(H,34,41)(H,35,43);1H
SMILES:
CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NC3=CN(C(=C3)C(=O)NC4=CN(C(=C4)C(=O)NCCC(=N)N)C)C)C)NC=S.Cl
Molecular Formula:
C28H34ClN11O4S
Molecular Weight:
656.2 g/mol
thioformyldistamycin
CAS No.: 139341-61-0
Main Products
VCID: VC0166511
Molecular Formula: C28H34ClN11O4S
Molecular Weight: 656.2 g/mol
| CAS No. | 139341-61-0 |
|---|---|
| Product Name | thioformyldistamycin |
| Molecular Formula | C28H34ClN11O4S |
| Molecular Weight | 656.2 g/mol |
| IUPAC Name | N-[5-[[5-[[5-[(3-amino-3-iminopropyl)carbamoyl]-1-methylpyrrol-3-yl]carbamoyl]-1-methylpyrrol-3-yl]carbamoyl]-1-methylpyrrol-3-yl]-4-(methanethioylamino)-1-methylpyrrole-2-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C28H33N11O4S.ClH/c1-36-11-16(32-15-44)7-21(36)26(41)34-18-9-23(38(3)13-18)28(43)35-19-10-22(39(4)14-19)27(42)33-17-8-20(37(2)12-17)25(40)31-6-5-24(29)30;/h7-15H,5-6H2,1-4H3,(H3,29,30)(H,31,40)(H,32,44)(H,33,42)(H,34,41)(H,35,43);1H |
| Standard InChIKey | SHAYDACHQQJBGI-UHFFFAOYSA-N |
| Isomeric SMILES | CN1C=C(C=C1C(=O)NCCC(=N)N)NC(=O)C2=CC(=CN2C)NC(=O)C3=CC(=CN3C)NC(=O)C4=CC(=CN4C)N=CS.Cl |
| SMILES | CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NC3=CN(C(=C3)C(=O)NC4=CN(C(=C4)C(=O)NCCC(=N)N)C)C)C)NC=S.Cl |
| Canonical SMILES | CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NC3=CN(C(=C3)C(=O)NC4=CN(C(=C4)C(=O)NCCC(=N)N)C)C)C)NC=S.Cl |
| Synonyms | thioformyldistamycin thioformyldistamycin 3 monohydrochloride |
| PubChem Compound | 3037890 |
| Last Modified | Nov 11 2021 |
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